![molecular formula C11H14ClF4NO B1448942 1-[3-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]propylamine hydrochloride CAS No. 2205415-14-9](/img/structure/B1448942.png)
1-[3-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]propylamine hydrochloride
Overview
Description
1-[3-Fluoro-4-(2,2,2-trifluoroethoxy)phenyl]propylamine hydrochloride (1-FTEPA-HCl) is an organic compound with a wide range of applications in scientific research. It is a fluorinated amine derivative that is used in various biochemical and physiological experiments. It is a chiral compound and can exist in two different forms, (R)-1-FTEPA-HCl and (S)-1-FTEPA-HCl. This compound has been used in a variety of studies, such as in the study of enzyme inhibition, protein-protein interactions, and drug design.
Scientific Research Applications
Organometallic Complexes Synthesis : This compound is involved in the synthesis of organometallic complexes, particularly phosphazene-(eta 6-arene)chromium tricarbonyl derivatives. Such complexes have potential applications in catalysis and material science (Allcock et al., 1991).
Polymer Synthesis : The compound is used in synthesizing novel fluorinated aromatic diamine monomers, which are key ingredients for producing fluorine-containing polyimides. These materials have applications in various industries due to their excellent thermal stability, mechanical properties, and solubility in polar organic solvents (Yin et al., 2005).
Pharmacological Research : Although it's outside your specified interest, it's noteworthy that this compound has been investigated for its potential in pharmacological applications, particularly as a neurokinin-1 receptor antagonist (Harrison et al., 2001).
Radiopharmaceuticals : It's also utilized in the synthesis of radiolabelled ligands for NMDA receptor antagonists, relevant in the study of neurological diseases (Moe et al., 1998).
Fluorine Chemistry : The compound is involved in the study of fluorine chemistry, particularly in reactions related to trifluoroethoxylation (Qian et al., 1994).
Analytical Methods Development : Research also includes developing spectrofluorimetric methods for determining similar compounds in pharmaceuticals, indicating its relevance in analytical chemistry (Rodrigues, 2012).
Properties
IUPAC Name |
1-[3-fluoro-4-(2,2,2-trifluoroethoxy)phenyl]propan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F4NO.ClH/c1-2-9(16)7-3-4-10(8(12)5-7)17-6-11(13,14)15;/h3-5,9H,2,6,16H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOCGVQWYQPDSNV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC(=C(C=C1)OCC(F)(F)F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClF4NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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